Cas no 857486-33-0 (4-Amino-2-iodobenzamide)

• Product Name: 4-Amino-2-iodobenzamide
• CAS No: 857486-33-0
• MF: C₇H₇IN₂O
• MW: 262.047753572464
• CID: 4960311
• Update Time: 2025-06-24

4-Amino-2-iodobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-iodobenzamide

• Inchi： 1S/C7H7IN2O/c8-6-3-4(9)1-2-5(6)7(10)11/h1-3H,9H2,(H2,10,11)
• InChI Key： WBHRCROKTPGBGI-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1C(N)=O)N

Computed Properties

• Exact Mass: 261.96
• Monoisotopic Mass: 261.96
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 69.1

Additional information on 4-Amino-2-iodobenzamide

4-Amino-2-iodobenzamide (CAS No. 857486-33-0): An Overview of Its Properties and Applications

4-Amino-2-iodobenzamide (CAS No. 857486-33-0) is a versatile compound with significant applications in various fields, including medicinal chemistry, organic synthesis, and materials science. This comprehensive overview aims to provide a detailed understanding of its chemical properties, synthesis methods, and potential applications, drawing from the latest research findings.

Chemical Structure and Properties: 4-Amino-2-iodobenzamide is a derivative of benzamide with an amino group at the 4-position and an iodine atom at the 2-position. Its molecular formula is C₈H₇IN₂O, and it has a molecular weight of approximately 219.06 g/mol. The compound exhibits good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various chemical reactions and biological assays.

Synthesis Methods: The synthesis of 4-amino-2-iodobenzamide can be achieved through several routes. One common method involves the reaction of 2-iodoaniline with acyl chloride or acid anhydride in the presence of a base. Another approach is the condensation of 2-iodoaniline with carboxylic acid using a coupling agent such as dicyclohexylcarbodiimide (DCC) or 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl). These methods have been optimized to achieve high yields and purity, making them suitable for large-scale production.

Biological Activity: Recent studies have highlighted the potential biological activity of 4-amino-2-iodobenzamide. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antitumor activity against various cancer cell lines. The mechanism of action involves the inhibition of specific enzymes involved in cell proliferation and survival pathways. Additionally, 4-amino-2-iodobenzamide has been investigated for its anti-inflammatory properties, demonstrating significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6.

Medicinal Chemistry Applications: In the field of medicinal chemistry, 4-amino-2-iodobenzamide serves as a valuable building block for the synthesis of more complex molecules with therapeutic potential. Its unique structural features make it an attractive scaffold for drug design and development. For example, researchers have used this compound as a starting material to synthesize novel inhibitors of protein kinases, which are key targets in cancer therapy.

Molecular Modeling and Computational Studies: Computational methods have played a crucial role in understanding the structure-activity relationships (SAR) of 4-amino-2-iodobenzamide derivatives. Molecular docking studies have provided insights into the binding modes and interactions with target proteins, guiding the rational design of more potent and selective analogs. These computational tools have also been used to predict the pharmacokinetic properties and potential off-target effects of these compounds.

Safety and Handling: While 4-amino-2-iodobenzamide is generally considered safe for laboratory use, proper handling precautions should be followed to ensure safety. It is recommended to handle the compound in a well-ventilated area and to wear appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats. Additionally, storage conditions should be carefully controlled to prevent degradation or contamination.

Current Research Trends: The ongoing research on 4-amino-2-iodobenzamide is focused on expanding its applications in drug discovery and development. Recent studies have explored its potential as a lead compound for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate specific signaling pathways involved in neuroprotection has made it an attractive candidate for further investigation.

Conclusion: In summary, 4-amino-2-iodobenzamide (CAS No. 857486-33-0) is a multifaceted compound with promising applications in medicinal chemistry, organic synthesis, and materials science. Its unique chemical structure and biological activity make it a valuable tool for researchers working on drug discovery and development. As new research continues to uncover its potential benefits, this compound is likely to play an increasingly important role in advancing scientific knowledge and improving human health.